Cas no 1805487-26-6 (2-Bromo-5-methoxyisonicotinonitrile)

• Product Name: 2-Bromo-5-methoxyisonicotinonitrile
• CAS No: 1805487-26-6
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• CID: 4706844
• Update Time: 2025-05-26

2-Bromo-5-methoxyisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-methoxyisonicotinonitrile

• Inchi： 1S/C7H5BrN2O/c1-11-6-4-10-7(8)2-5(6)3-9/h2,4H,1H3
• InChI Key： AYHONNNSBSHOIS-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=C(C=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Topological Polar Surface Area: 45.9

Additional information on 2-Bromo-5-methoxyisonicotinonitrile

Recent Advances in the Application of 2-Bromo-5-methoxyisonicotinonitrile (CAS: 1805487-26-6) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-5-methoxyisonicotinonitrile (CAS: 1805487-26-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its bromo and methoxy functional groups, serves as a critical intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its role in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates, making it a focal point for researchers aiming to explore novel chemical entities with potential pharmacological benefits.

One of the most notable applications of 2-Bromo-5-methoxyisonicotinonitrile is its use in the synthesis of kinase inhibitors. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives synthesized from this compound in selectively inhibiting specific kinase targets, thereby offering a promising avenue for the development of targeted therapies. The study employed structure-activity relationship (SAR) analysis to optimize the compound's binding affinity and selectivity, yielding derivatives with improved pharmacokinetic properties.

In addition to its role in kinase inhibition, 2-Bromo-5-methoxyisonicotinonitrile has been investigated for its antimicrobial properties. A recent publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel antimicrobial agents derived from this compound, which exhibited potent activity against a range of Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism that could be leveraged to address the growing challenge of antibiotic resistance. These findings underscore the compound's potential as a scaffold for developing next-generation antimicrobial agents.

Beyond its therapeutic applications, 2-Bromo-5-methoxyisonicotinonitrile has also been utilized in chemical biology as a probe for studying enzyme mechanisms. Its reactive bromo group allows for facile modification, enabling researchers to incorporate it into larger molecular frameworks for probing biological systems. For instance, a 2022 study in ACS Chemical Biology detailed the use of this compound in the development of activity-based probes for detecting enzyme activity in live cells, providing valuable insights into enzyme function and dynamics. This application highlights the compound's utility as a tool for advancing our understanding of complex biological processes.

Despite these promising developments, challenges remain in the optimization of 2-Bromo-5-methoxyisonicotinonitrile-based compounds for clinical use. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further research. However, the compound's versatility and the growing body of literature supporting its applications suggest that it will continue to be a valuable asset in chemical biology and pharmaceutical research. Future studies are expected to explore its potential in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders, further expanding its impact on drug discovery.

In conclusion, 2-Bromo-5-methoxyisonicotinonitrile (CAS: 1805487-26-6) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications in kinase inhibition, antimicrobial activity, and enzyme probing demonstrate its broad utility, while ongoing research aims to overcome existing limitations and unlock new therapeutic possibilities. As the field continues to evolve, this compound is likely to remain at the forefront of innovative drug discovery efforts, offering exciting opportunities for researchers and clinicians alike.